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Compound of Interest

Compound Name: (+)-Ketorolac

Cat. No.: B028406 Get Quote

This technical support center provides troubleshooting guidance and answers to frequently

asked questions for researchers, scientists, and drug development professionals working with

(+)-Ketorolac in various biochemical assays.

Frequently Asked Questions (FAQs)
Q1: What is the fundamental mechanism of action for (+)-Ketorolac that may influence my

assay results?

A1: (+)-Ketorolac is a non-steroidal anti-inflammatory drug (NSAID).[1] Its primary mechanism

involves the non-selective inhibition of both cyclooxygenase-1 (COX-1) and cyclooxygenase-2

(COX-2) enzymes.[2][3][4] These enzymes are responsible for converting arachidonic acid into

prostaglandins, which are key mediators of inflammation and pain.[5][6] In your experiments,

this inhibitory action is the primary biochemical effect you will be measuring. Assays designed

to quantify inflammatory responses, such as prostaglandin E2 (PGE2) production, will be

directly affected by Ketorolac's presence.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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